Cas no 83204-68-6 (4,9-Dibromoisochromeno6,5,4-defisochromene-1,3,6,8-tetraone)

4,9-Dibromoisochromeno6,5,4-defisochromene-1,3,6,8-tetraone structure
83204-68-6 structure
Product Name:4,9-Dibromoisochromeno6,5,4-defisochromene-1,3,6,8-tetraone
CAS No:83204-68-6
MF:C14H2Br2O6
MW:425.970082759857
MDL:MFCD00406909
CID:1036917
PubChem ID:253660332
Update Time:2024-10-27

4,9-Dibromoisochromeno6,5,4-defisochromene-1,3,6,8-tetraone Chemical and Physical Properties

Names and Identifiers

    • 4,9-Dibromoisochromeno[6,5,4-def]isochromene-1,3,6,8-tetraone
    • 2,6-Dibromonaphthalene-1,4,5,8-tetracarboxylic Dianhydride
    • 4,9-Dibromoisochromeno[6,5,4-def]-isochromene-1,3,6,8-tetraone
    • [2]Benzopyrano[6,5,4-def][2]benzopyran-1,3,6,8-tetrone, 4,9-dibromo-
    • C14H2Br2O6
    • FEDCHNPLDKDTNS-UHFFFAOYSA-N
    • 2839AC
    • SY016959
    • AX8242046
    • D4339
    • 4,9-Dibromo[2]benzopyrano[6,5,4-def
    • 4,9-Dibromo[2]benzopyrano[6,5,4-def][2]benzopyran-1,3,6,8-tetrone (ACI)
    • 2,6-Dibromo-1,4,5,8-naphthalenetetracarboxylic acid dianhydride
    • 2,6-Dibromo-1,4,5,8-tetracarboxynaphthalenedianhydride
    • 2,9-dibromo-6,13-dioxatetracyclo[6.6.2.04,16.011,15]hexadeca-1,3,8,10,15-pentaene-5,7,12,14-tetrone
    • BCP32006
    • SCHEMBL127904
    • 4,9-Dibromo[2]benzopyrano[6,5,4-def][2]benzopyran-1,3,6,8-tetrone
    • 83204-68-6
    • AKOS016009285
    • DTXSID80474987
    • CS-0110555
    • 2,9-DIBROMO-6,13-DIOXATETRACYCLO[6.6.2.0?,(1)?.0(1)(1),(1)?]HEXADECA-1,3,8(16),9,11(15)-PENTAENE-5,7,12,14-TETRONE
    • 2,9-dibromo-6,13-dioxatetracyclo[6.6.2.0^{4,16.0^{11,15]hexadeca-1,3,8,10,15-pentaene-5,7,12,14-tetrone
    • 4,9-Dibromo-isochromeno[6,5,4-def ]isochromene-1,3,6,8-
    • AS-71170
    • 4,9-Dibromoisochromeno[6,5,4-def]isochromene-1,3,6,8-tetrone
    • XH1422
    • MFCD00406909
    • T71371
    • DB-021239
    • 4,9-Dibromoisochromeno6,5,4-defisochromene-1,3,6,8-tetraone
    • MDL： MFCD00406909
    • Inchi： 1S/C14H2Br2O6/c15-5-1-3-7-8-4(12(18)22-13(19)9(5)8)2-6(16)10(7)14(20)21-11(3)17/h1-2H
    • InChI Key： FEDCHNPLDKDTNS-UHFFFAOYSA-N
    • SMILES： O=C1C2C3C(=C(C=C4C=3C(=C(C=2)Br)C(=O)OC4=O)Br)C(=O)O1

Computed Properties

  • Exact Mass: 423.82200
  • Monoisotopic Mass: 423.82181g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 552
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.7
  • XLogP3: 3.3

Experimental Properties

  • Melting Point: 350°C(lit.)
  • PSA: 86.74000
  • LogP: 2.98600
  • Sensitiveness: Sensitive to light

4,9-Dibromoisochromeno6,5,4-defisochromene-1,3,6,8-tetraone Security Information

4,9-Dibromoisochromeno6,5,4-defisochromene-1,3,6,8-tetraone Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,9-Dibromoisochromeno6,5,4-defisochromene-1,3,6,8-tetraone Pricemore >>

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4,9-Dibromoisochromeno6,5,4-defisochromene-1,3,6,8-tetraone Production Method

Production Method 1

1005771-55-0 1005771-55-0
83204-68-6 83204-68-6
Reaction Conditions
1.1 Reagents: Chlorosulfonic acid ;  0 °C; 6 h, rt
Reference
Semi-perfluoroalkylated soluble conjugated polymers based on naphthalene diimides
Li, Chao; et al, Gaofenzi Xuebao, 2018, (6), 712-720

Production Method 2

81-30-1 81-30-1
15114-43-9 15114-43-9
83204-68-6 83204-68-6
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Water ;  15 h, 130 °C
Reference
Very large acceleration of the photoinduced electron transfer in a Ru(bpy)3-naphthalene bisimide dyad bridged on the naphthyl core
Chaignon, Frederique; et al, Chemical Communications (Cambridge, 2007, (1), 64-66

Production Method 3

81-30-1 81-30-1
83204-68-6 83204-68-6
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Dibromoisocyanuric acid ;  48 h, 140 °C
Reference
The effect of halogenation on PBDTT-TQxT based non-fullerene polymer solar cells - Chlorination vs. fluorination
Lenaerts, Ruben; et al, Dyes and Pigments, 2020, 181,

Production Method 4

81-30-1 81-30-1
83204-68-6 83204-68-6
846-20-8 846-20-8
Reaction Conditions
1.1 Reagents: Fuming sulfuric acid ,  Dibromoisocyanuric acid ;  4 h, rt; 1 h, rt
Reference
Quinoidization of π-Expanded Aromatic Diimides: Photophysics, Aromaticity, and Stability of the Novel Quinoidal Acenes
Kamatham, Nareshbabu; et al, European Journal of Organic Chemistry, 2020, 2020(8), 917-922

Production Method 5

81-30-1 81-30-1
83204-68-6 83204-68-6
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Dibromoisocyanuric acid ;  rt; 18 h, rt → 130 °C
Reference
A fluorescent naphthalenediimide-alkoxyfuroxan photoinduced nitric oxide donor
Seymour, Christopher Peter; et al, Bulletin of the Chemical Society of Japan, 2019, 92(1), 162-169

Production Method 6

81-30-1 81-30-1
83204-68-6 83204-68-6
Reaction Conditions
1.1 Reagents: Fuming sulfuric acid ,  Tribromoisocyanuric acid ;  4 h, rt; 1 h, rt
1.2 Reagents: Water ;  cooled; overnight, rt
Reference
Core-substituted naphthalenediimides anchored on BiVO4 for visible light-driven water splitting
Hernandez, Simelys; et al, Green Chemistry, 2017, 19(10), 2448-2462

Production Method 7

52671-72-4 52671-72-4
83204-68-6 83204-68-6
Reaction Conditions
1.1 Solvents: Acetic anhydride ;  18 h, 140 °C
2.1 Reagents: Fuming sulfuric acid ,  Dibromoisocyanuric acid ;  5 h, 25 °C; 1 h, 25 °C
Reference
Electronic and assembly properties of a water-soluble blue naphthalene diimide
Welsh, Thomas A.; et al, New Journal of Chemistry, 2021, 45(31), 14005-14013

Production Method 8

81-30-1 81-30-1
83204-68-6 83204-68-6
846-20-8 846-20-8
Reaction Conditions
1.1 Reagents: 1,3-Dibromo-5,5-dimethylhydantoin ,  Sulfuric acid Solvents: Water ;  1 h, rt; 12 h, rt
Reference
Dibromohydantoin: A Convenient Brominating Reagent for 1,4,5,8-Naphthalenetetracarboxylic Dianhydride
Sasikumar, M.; et al, Asian Journal of Organic Chemistry, 2013, 2(9), 779-785

Production Method 9

81-30-1 81-30-1
83204-68-6 83204-68-6
846-20-8 846-20-8
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Water ;  5 min, rt
1.2 Reagents: 1,3-Dibromo-5,5-dimethylhydantoin ;  30 min, rt; 70 h, 45 °C
Reference
Organic room-temperature phosphorescence from halogen-bonded organic frameworks: hidden electronic effects in rigidified chromophores
Zhou, Jiawang; et al, Chemical Science, 2021, 12(2), 767-773

Production Method 10

81-30-1 81-30-1
83204-68-6 83204-68-6
321942-76-1 321942-76-1
846-20-8 846-20-8
Reaction Conditions
1.1 Reagents: 1,3-Dibromo-5,5-dimethylhydantoin ,  Sulfuric acid ;  1 h, rt; 16 h, 60 °C; 60 °C → 20 °C
1.2 Reagents: Water ;  cooled
Reference
Rational Synthesis of AB-Type N-Substituted Core-Functionalized Naphthalene Diimides (cNDIs)
Berezin, Andrey A.; et al, Organic Letters, 2015, 17(8), 1870-1873

Production Method 11

81-30-1 81-30-1
83204-68-6 83204-68-6
943148-61-6 943148-61-6
321942-76-1 321942-76-1
846-20-8 846-20-8
Reaction Conditions
1.1 Reagents: Bromine ,  Fuming sulfuric acid Catalysts: Iodine ;  50 °C → 100 °C; 36 h, 100 °C; 100 °C → 60 °C
1.2 Reagents: Water
Reference
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Thompson, Annelise C.; et al, Synthetic Communications, 2015, 45(9), 1127-1136

4,9-Dibromoisochromeno6,5,4-defisochromene-1,3,6,8-tetraone Raw materials

4,9-Dibromoisochromeno6,5,4-defisochromene-1,3,6,8-tetraone Preparation Products

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Suzhou Senfeida Chemical Co., Ltd
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(CAS:83204-68-6)4,9-DibroMoisochroMeno[6,5,4-def]isochroMene-1,3,6,8-tetraone
Order Number:sfd2956
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Amadis Chemical Company Limited
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(CAS:83204-68-6)4,9-Dibromoisochromeno6,5,4-defisochromene-1,3,6,8-tetraone
Order Number:A864302
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Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:45
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SunaTech Inc.
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(CAS:83204-68-6)4,9-Dibromoisochromeno[6,5,4-def]isochroMene-1,3,6,8-tetraone
Order Number:IN1072
Stock Status:in Stock
Quantity:5g
Purity:80.0%
Pricing Information Last Updated:Friday, 25 July 2025 14:34
Price ($):Please inquire
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(CAS:83204-68-6)4,9-DibroMoisochroMeno[6,5,4-def]isochroMene-1,3,6,8-tetraone
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Purity:99.9%
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Amadis Chemical Company Limited
(CAS:83204-68-6)4,9-Dibromoisochromeno6,5,4-defisochromene-1,3,6,8-tetraone
A864302
Purity:99%
Quantity:5g
Price ($):422.0
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